4-(Aminomethyl)-2-azabicyclo[2.2.2]octan-3-one;hydrochloride
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Description
This compound is a derivative of 4-Aminobicyclo[2.2.2]octan-1-ol hydrochloride . It is a complex organic compound with potential applications in various fields.
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 1-Azabicyclo[2.2.2]octan-3-one derivatives have been used for treating cancer tumors .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques such as NMR, HPLC, LC-MS, UPLC . These techniques provide detailed information about the molecular structure and the functional groups present in the compound.Chemical Reactions Analysis
Amines, such as the one present in this compound, can undergo a variety of chemical reactions. They can react with acid chlorides or acid anhydrides to form amides . They can also undergo reactions with ketones and aldehydes to form imines .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various analytical techniques. These properties include color, hardness, malleability, solubility, electrical conductivity, density, melting points, and boiling points .Scientific Research Applications
Conformational Studies
- Conformational Dependence of Spin Coupling Constants : The compound has been used to study the conformational dependence of spin coupling constants in specific chemical environments (Berger, 1978).
Synthetic Chemistry Applications
- Synthesis of Nitroso Compounds : It serves as an intermediate in the synthesis of nitroso compounds, demonstrating its utility in improving yields and reducing production costs (Dong Hai-chang, 2011).
- Host-Guest Complexation Studies : The compound's derivatives have been used to assess substituent effects on the kinetics and thermodynamics of host-guest complexation (Zhang et al., 2002).
- Synthesis of Bicyclic Gamma-Lactams : It plays a role in the synthesis of novel bicyclic gamma-lactams, highlighting its importance in pharmaceutical and organic synthesis (Dekeukeleire et al., 2009).
Pharmacological Research
- Investigating Serotonin Receptors : A derivative of the compound has been identified as a potent antagonist of the substance P (NK1) receptor, indicating its potential in neurological research (Snider et al., 1991).
- Antiarrhythmic and Anesthetic Properties : Some derivatives have shown antiarrhythmic activity in animals, as well as surface and infiltration anesthesia, hinting at its potential in cardiovascular and anesthetic applications (Longobardi et al., 1980).
Antiprotozoal Activities
- Against Trypanosoma and Plasmodium : Derivatives have been tested for activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting its potential use in treating protozoal infections (Weis et al., 2008).
Properties
IUPAC Name |
4-(aminomethyl)-2-azabicyclo[2.2.2]octan-3-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O.ClH/c9-5-8-3-1-6(2-4-8)10-7(8)11;/h6H,1-5,9H2,(H,10,11);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGLAAXVOZXWEJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1NC2=O)CN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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